3-iodo-N,N-diisopropylbenzamide

• IUPAC Name: 3-iodo-N,N-di(propan-2-yl)benzamide
• InChI: InChI=1S/C13H18INO/c1-9(2)15(10(3)4)13(16)11-6-5-7-12(14)8-11/h5-10H,1-4H3
• InChI Key: YADKXQWHMDMFER-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)C1=CC(=CC=C1)I
• Molecular Formula: C13H18INO
• Molecular Weight: 331.19 g/mol

Description

3-iodo-N,N-diisopropylbenzamide, commonly known as IDB, is a chemical compound that has been used extensively in scientific research. It is a potent and selective agonist of the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in pain perception and inflammation. The purpose of

Scientific Research Applications

1. Photoredox Catalysis in Organic Synthesis

Recent studies have shown the use of iodo-Bodipy, a derivative of 3-iodo-N,N-diisopropylbenzamide, in photoredox catalysis for organic reactions. Iodo-Bodipy immobilized on porous silica has been found effective as a recyclable photocatalyst. It catalyzes tandem oxidation-[3+2] cycloaddition reactions of tetrahydroisoquinoline, leading to the formation of pyrrolo[2,1-a]isoquinoline, a significant compound in medicinal chemistry (Guo et al., 2013).

2. Catalyst in Organic Synthesis

A related compound, [4-Iodo-3-(isopropylcarbamoyl)phenoxy]acetic acid, has been developed as a highly reactive and easily separable catalyst. It shows significant improvement over 2-iodo-N-isopropylbenzamide in the oxidative cleavage of tetrahydrofuran-2-methanols to γ-lactones. This catalytic process demonstrates the potential of derivatives of 3-iodo-N,N-diisopropylbenzamide in facilitating efficient organic synthesis (Yakura et al., 2018).

3. Application in Bond Formation

Palladium-catalyzed cross-couplings, a cornerstone in organic chemistry, have been shown to utilize 2-iodo-N,N-diisopropylbenzamides for enantioselective P−C bond-forming reactions. These reactions lead to the synthesis of P-stereogenic phosphines, essential in various chemical syntheses (Chan et al., 2007).